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Introduction The reaction between zinc metal and sulfuric acid is a classic example of a single
displacement reaction, resulting in the formation of zinc sulfate and hydrogen gas.[1][2] The
rate of this reaction is of significant interest in various fields, including metallurgy, corrosion
science, and chemical education. Understanding the kinetics of this dissolution process is
crucial for applications such as industrial metal cleaning, battery technology, and the production
of hydrogen gas and zinc compounds. The rate of reaction can be determined by measuring
the quantity of a product formed or a reactant consumed over a specific period.[3] Key factors
influencing the rate of zinc dissolution include the concentration of the sulfuric acid, reaction
temperature, the surface area of the zinc, and the presence of catalysts.[4][5]

The governing chemical equation for the reaction is: Zn(s) + H2SOa(aq) — ZnSOa(aq) + Hz(Q)
[1]

This application note provides a detailed protocol for determining the rate of zinc dissolution in
sulfuric acid by measuring the volume of hydrogen gas evolved over time.

Experimental Protocol

This protocol details the procedure for measuring the rate of reaction by collecting the
hydrogen gas produced.

1. Materials and Apparatus
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e Chemicals:
o Granulated Zinc (Zn)[1]
o Dilute Sulfuric Acid (H2S0a), e.g., 1.0 M and 2.0 M solutions (IRRITANT)[3]
o Distilled water
e Apparatus:
o Gas syringe (100 cm3) or a pneumatic trough for water displacement[6]
o Conical flask or boiling tube[6]
o Rubber bung with a delivery tube[6]
o Measuring cylinder (25 cm3 or 50 cm3)[6]
o Stopwatch[6]
o Electronic balance (accurate to 0.01 g)
o Clamp stand, boss, and clamp[6]
o Safety goggles|[3]
2. Procedure
e Preparation:

o Accurately weigh approximately 1.5 g of granulated zinc using an electronic balance and
record the mass.[6]

o Place the weighed zinc granules into the conical flask or boiling tube.
e Apparatus Setup:

o Set up the apparatus as shown in the workflow diagram. Clamp the gas syringe
horizontally to the clamp stand, ensuring the plunger moves freely.
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o Alternatively, set up a pneumatic trough with a water-filled measuring cylinder inverted
over the delivery tube outlet.

o Using a measuring cylinder, measure 25 cm3 of 1.0 M sulfuric acid.[6]

Initiating the Reaction:

o Simultaneously pour the measured sulfuric acid into the flask containing the zinc, place
the rubber bung firmly into the neck of the flask, and start the stopwatch.[6]

Data Collection:

o Record the volume of hydrogen gas collected in the gas syringe at regular time intervals
(e.g., every 15 or 30 seconds).

o Continue recording the volume until the reaction slows down significantly or stops
completely (i.e., no more gas is being produced).

Investigating Variables (Optional Repeats):

o Acid Concentration: Repeat the experiment using 2.0 M sulfuric acid while keeping the
mass of zinc, temperature, and total volume constant to observe the effect of
concentration.[4]

o Temperature: Conduct the experiment in a water bath at a controlled, elevated
temperature (e.g., 40°C or 50°C) to investigate the effect of temperature.[4][7]

o Catalyst: Add a small amount (e.g., 0.1 g) of copper powder or a few drops of 0.5 M
copper(ll) sulfate solution to the flask with the zinc before adding the acid to demonstrate
catalysis.[3][6]

. Safety Precautions
Always wear safety goggles to protect against acid splashes.[3]

Sulfuric acid is corrosive and an irritant; handle it with care.[8]
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e Hydrogen gas is highly flammable. Keep all flames, such as Bunsen burners or lighted
splints, away from the apparatus.[1][2]

e Ensure the laboratory is well-ventilated.

Data Presentation and Analysis

The rate of reaction is calculated as the change in the volume of product (Hz2) divided by the
time taken.

Average Rate of Reaction = Total Volume of Hz Collected (cm3) / Total Time Taken (s)

For a more detailed analysis, the data should be plotted on a graph of "Volume of Hz (cm3)"
versus "Time (s)". The gradient (slope) of the curve at any point represents the instantaneous
rate of reaction at that time. The initial rate is typically the fastest.

Table 1: Sample Data for Zinc Dissolution under Various Conditions

Volume of Hz2 (cm®)  Volume of Hz (cm3®)  Volume of Hz (cm?3)

Time (s) [1.0 M H2SO4 at [2.0 M H2SO4 at [1.0 M H2SO4 at
25°C] 25°C] 40°C]

0 0 0 0

30 22 45 38

60 41 75 65

90 56 92 84
120 68 98 95
150 77 100 99
180 84 100 100
210 89 100 100
240 92 100 100

Visualizations
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Experimental Workflow Diagram

1. Prepare Reactants
- Weigh ~1.5g Zinc Granules
- Measure 25 cm? H2SO4

2. Assemble Apparatus
- Connect Flask to Gas Syringe
- Clamp Securely

3. Initiate Reaction
- Add H2S0a4 to Zinc
- Immediately Seal Flask
- Start Stopwatch

Continue until
reaction stops

4. Collect Data
- Record Hz Volume
at Regular Time Intervals

Analyze

5. Analyze Results

- Plot Volume vs. Time
- Calculate Reaction Rate

Click to download full resolution via product page

Caption: Workflow for determining the rate of zinc dissolution.

Reaction Pathway and Influencing Factors
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Caption: Factors influencing the zinc dissolution pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note & Protocol: Determination of the Rate
of Zinc Dissolution in Sulfuric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152265#protocol-for-determining-the-rate-of-zinc-
dissolution-in-sulfuric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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